Cas no 1932177-19-9 ((2R,6R)-2,6-Dimethyl-4-oxo-piperidine)

• Product Name: (2R,6R)-2,6-Dimethyl-4-oxo-piperidine
• CAS No: 1932177-19-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD19223208
• CID: 5153043
• Update Time: 2026-03-03

(2R,6R)-2,6-Dimethyl-4-oxo-piperidine Chemical and Physical Properties

Names and Identifiers

• (2R,6R)-2,6-Dimethyl-4-oxo-piperidine

• MDL： MFCD19223208
• Inchi： 1S/C7H13NO/c1-5-3-7(9)4-6(2)8-5/h5-6,8H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： LVYOYMNCAWSORG-PHDIDXHHSA-N
• SMILES： N1[C@H](C)CC(=O)C[C@H]1C

Additional information on (2R,6R)-2,6-Dimethyl-4-oxo-piperidine

Comprehensive Overview of (2R,6R)-2,6-Dimethyl-4-oxo-piperidine (CAS No. 1932177-19-9): Properties, Applications, and Industry Insights

(2R,6R)-2,6-Dimethyl-4-oxo-piperidine (CAS No. 1932177-19-9) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, characterized by its stereospecific configuration and ketone functionality, serves as a critical intermediate in the synthesis of bioactive molecules. Its rigid ring structure and substituent positioning make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral building blocks like (2R,6R)-2,6-Dimethyl-4-oxo-piperidine has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis and green chemistry. Researchers are increasingly exploring its potential in asymmetric catalysis and sustainable manufacturing, aligning with global trends toward eco-friendly processes. The compound's high purity and optical activity also make it a subject of interest in high-throughput screening and computational chemistry studies.

The synthesis of (2R,6R)-2,6-Dimethyl-4-oxo-piperidine typically involves stereocontrolled reactions, such as reductive amination or enzymatic resolution, to achieve the desired (2R,6R) configuration. Advanced analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity and stereochemistry. These methods ensure compliance with stringent regulatory standards, particularly in GMP-certified production environments.

From a commercial perspective, (2R,6R)-2,6-Dimethyl-4-oxo-piperidine is often listed under long-tail keywords such as "high-purity chiral piperidine derivatives" or "custom synthesis of (2R,6R)-2,6-dimethyl-4-oxo-piperidine," reflecting its niche yet growing market. Suppliers frequently highlight its low hygroscopicity and solubility profile, which are critical for formulation stability in drug development. Additionally, its compatibility with continuous flow chemistry systems has made it a candidate for process intensification strategies.

Emerging applications of (2R,6R)-2,6-Dimethyl-4-oxo-piperidine include its use in peptide mimetics and proteolysis-targeting chimeras (PROTACs), areas gaining traction due to their relevance in cancer research and neurodegenerative diseases. The compound's structural rigidity also lends itself to crystal engineering, a field exploring co-crystal formation for improved drug delivery.

In summary, (2R,6R)-2,6-Dimethyl-4-oxo-piperidine (CAS No. 1932177-19-9) exemplifies the intersection of chiral chemistry and innovative drug design. Its role in advancing precision medicine and sustainable synthesis underscores its importance in modern chemical sciences. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings.